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Compound of Interest

Compound Name: Trimethylacetonitrile

Cat. No.: B147661 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

storage of chemical reagents are paramount. This technical support center provides essential

information, troubleshooting guides, and frequently asked questions regarding the safe use of

trimethylacetonitrile.

Quick Reference Data
A summary of the key physical and chemical properties of trimethylacetonitrile is provided

below for easy reference.
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Property Value

Synonyms
Pivalonitrile, tert-Butyl cyanide, 2,2-

Dimethylpropionitrile

CAS Number 630-18-2

Molecular Formula C5H9N

Molecular Weight 83.13 g/mol

Appearance Clear, colorless liquid

Boiling Point 105-106 °C[1][2]

Melting Point 15-16 °C[1][2]

Flash Point 4 °C (39.2 °F) - closed cup[3]

Density 0.752 g/mL at 25 °C[1][2]

Solubility
Slightly miscible with water. Miscible with

ethanol, acetone, and toluene.[1][4]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with trimethylacetonitrile?

A1: Trimethylacetonitrile is a highly flammable liquid and vapor.[3][5] It is also toxic if

swallowed, in contact with skin, or if inhaled.[3] It can cause skin and serious eye irritation.[5][6]

Q2: What personal protective equipment (PPE) is required when handling

trimethylacetonitrile?

A2: Appropriate PPE includes impervious gloves, protective clothing, and safety goggles or a

face shield.[6] A NIOSH/MSHA-approved respirator should be used if inhalation risk is present.

[3] All handling should be conducted in a well-ventilated area or under a chemical fume hood.

[6][7]

Q3: How should trimethylacetonitrile be stored?
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A3: Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[3]

[6][7] Keep containers tightly closed and store locked up.[6][7] It should be stored away from

incompatible materials such as strong oxidizing agents, strong acids, strong bases, and strong

reducing agents.[3]

Q4: What should I do in case of a spill?

A4: In the event of a spill, immediately remove all sources of ignition.[3][7] Use spark-proof

tools and explosion-proof equipment.[3][6] Absorb the spill with an inert, dry material like sand

and place it in a sealed container for disposal.[6] Ensure adequate ventilation.

Q5: What are the proper first-aid measures for exposure to trimethylacetonitrile?

A5:

Inhalation: Move the victim to fresh air and keep them at rest. Seek immediate medical

attention.[6][7]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water.[6] If skin irritation occurs, get medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.[6]

Ingestion: Do NOT induce vomiting. Call a poison control center or doctor immediately.[3][7]
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Issue Possible Cause Recommended Action

Faint odor detected in the lab
Improper storage or a small

leak.

Check that all containers are

tightly sealed. Inspect for any

signs of a leak. Ensure the

storage area is well-ventilated.

Skin irritation after handling
Inadequate or compromised

PPE.

Review the type of gloves

being used for chemical

compatibility. Ensure proper

handwashing after handling.

Visible vapors during transfer
Inadequate ventilation or

transfer technique.

Perform all transfers in a

certified chemical fume hood.

Use a closed system for

transfers whenever possible.

[6]

Experimental Protocols: Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling

trimethylacetonitrile during an experiment.
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Caption: Workflow for Safe Handling of Trimethylacetonitrile.
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Logical Relationship: Hazard Mitigation
The following diagram outlines the logical relationships between hazards, control measures,

and desired outcomes.
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Caption: Logical Diagram of Hazard Mitigation for Trimethylacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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